Cas no 804427-11-0 (1,2-Benzenediol, 5-(2-amino-1-hydroxyethyl)-3-ethoxy- (9CI))

• Product Name: 1,2-Benzenediol, 5-(2-amino-1-hydroxyethyl)-3-ethoxy- (9CI)
• CAS No: 804427-11-0
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 714225
• Update Time: 2024-02-04

1,2-Benzenediol, 5-(2-amino-1-hydroxyethyl)-3-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 5-(2-amino-1-hydroxyethyl)-3-ethoxy- (9CI)
• 1,2-Benzenediol, 5-(2-amino-1-hydroxyethyl)-3-ethoxy-

• Inchi： 1S/C10H15NO4/c1-2-15-9-4-6(8(13)5-11)3-7(12)10(9)14/h3-4,8,12-14H,2,5,11H2,1H3
• InChI Key： QZIVZJQLNVRSIH-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(O)CN)=CC(OCC)=C1O

Computed Properties

• Exact Mass: 213.1
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2